3-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-methylpyridine

• IUPAC Name: 5-(4-fluorophenyl)-3-(2-methoxy-6-methylpyridin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12FN3O2/c1-9-3-8-12(15(17-9)20-2)13-18-14(21-19-13)10-4-6-11(16)7-5-10/h3-8H,1-2H3
• InChI Key: QPZFWXUWZLXIOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C15H12FN3O2
• Molecular Weight: 285.27 g/mol

Description

The compound “3-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-6-methylpyridine” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, an oxadiazole ring, and a pyridine ring. These functional groups suggest that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a detailed synthesis process, it’s difficult to predict the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The oxadiazole ring is generally stable but can participate in reactions under certain conditions. The fluorophenyl group might undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are typically determined experimentally.

Scientific Research Applications

Pharmaceutical Development

. Its crystalline forms can be used in pharmaceutical compositions and dosage forms, potentially offering new avenues for treating genetic disorders.

Material Science

. Understanding these interactions can lead to the development of new materials with specific properties, such as enhanced durability or conductivity.

Environmental Science

.

Biochemistry Research

Biochemists can study this compound’s interaction with various enzymes and receptors, which can provide insights into the design of enzyme inhibitors or receptor modulators. .

Agriculture

.

Analytical Chemistry

This compound can be used as a reference material or a reagent in analytical chemistry to develop new assays and diagnostic tests. .

Mechanism of Action

Target of Action

It is known that 1,2,4-oxadiazole derivatives exhibit a broad spectrum of biological activities . They have been found to show moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani .

Mode of Action

1,2,4-oxadiazole derivatives are known to interact with their targets to exert their biological effects . The presence of the 1,2,4-oxadiazole heterocycle, which is a bioisostere of amide, contributes to better hydrolytic and metabolic stability .

Biochemical Pathways

It is known that 1,2,4-oxadiazole derivatives can affect various biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The presence of the 1,2,4-oxadiazole heterocycle, which is a bioisostere of amide, contributes to better hydrolytic and metabolic stability , which could potentially influence its bioavailability.

Result of Action

It is known that 1,2,4-oxadiazole derivatives can exert a variety of biological effects, including nematocidal, anti-fungal, and antibacterial activities .

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should always be followed when working with chemicals.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. It could also be interesting to investigate its interactions with biological systems.